Ethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H17BrO5/c1-3-24-20(23)19-12(2)26-18-9-8-15(10-16(18)19)25-11-17(22)13-4-6-14(21)7-5-13/h4-10H,3,11H2,1-2H3
• InChI Key: MYVUHRNURYBINI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(=O)C3=CC=C(C=C3)Br)C
• Molecular Formula: C20H17BrO5
• Molecular Weight: 417.2 g/mol

Description

Ethyl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate, also known as BRD0705, is a novel small molecule inhibitor that has been developed for use in scientific research. This compound has shown promise in various studies and is being investigated for its potential applications in the fields of oncology and immunology.

Scientific Research Applications

Pharmacological Derivatives and Biological Activities

Ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate derivatives have been synthesized and converted into various bromo derivatives, leading to compounds with preliminary pharmacological activities. This demonstrates the compound's utility as a precursor in developing pharmacologically active derivatives (Chapman et al., 1971).

Antimicrobial Screening

The synthesis of benzofuran aryl ureas and carbamates highlights the biological importance of benzofuran derivatives. These compounds, starting from a bromo salicylaldehyde derivative, have shown significant antimicrobial activities, suggesting their potential in medicinal chemistry applications (Kumari et al., 2019).

Novel Synthesis Pathways

A novel synthesis of methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives has been described, demonstrating a one-pot reaction pathway. This synthesis underscores the versatility of ethyl 2-chloromethyl-6,7-methylenedioxyquinoline-3-carboxylate in creating structurally novel compounds (Gao et al., 2011).

Structural and Mechanistic Insights

Studies on ethyl 2-amino-6-(3',5'-dimethoxyphenyl)-4-(2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate and its analogues provide insights into the structural-activity relationship (SAR) and mechanisms targeting drug-resistant cancer cells. These findings underscore the compound's relevance in developing anticancer therapies (Das et al., 2009).

Renewable PET Production Pathways

Research on the catalyzed reactions between ethylene and various renewable furans, such as ethyl 5-(methoxymethyl)-furan-2-carboxylate, for the production of biobased terephthalic acid precursors, highlights the potential of these compounds in sustainable materials science (Pacheco et al., 2015).